![molecular formula C22H17NO3 B298195 2-{[1-(4-hydroxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione](/img/structure/B298195.png)
2-{[1-(4-hydroxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione
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Overview
Description
2-{[1-(4-hydroxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione, commonly known as HPI, is a synthetic compound with a unique chemical structure. It has garnered significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. In
Mechanism of Action
The mechanism of action of HPI is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. HPI has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell growth and differentiation.
Biochemical and Physiological Effects:
HPI has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, leading to the suppression of inflammation. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of their growth. In addition, HPI has been found to exhibit antioxidant activity, protecting cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HPI in lab experiments is its relatively simple synthesis method, which allows for large-scale production. It also possesses a unique chemical structure, which makes it a potential candidate for the synthesis of new materials with unique properties. However, one of the limitations of using HPI in lab experiments is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.
Future Directions
There are several future directions for research on HPI. One potential direction is the optimization of its use in cancer therapy. Further studies are needed to determine the optimal dosage and administration route for HPI in cancer treatment. Another potential direction is the development of new materials using HPI as a building block. HPI has been shown to possess unique properties that could be exploited in the development of new materials for various applications. Finally, further studies are needed to fully understand the mechanism of action of HPI, which could lead to the development of new drugs and therapies.
Synthesis Methods
The synthesis of HPI involves the reaction of 4-hydroxybenzaldehyde with 2,5-dimethyl-1H-pyrrole-3-carboxaldehyde in the presence of a catalyst. The resulting product is then treated with indene-1,3-dione to yield HPI. This method is relatively simple and has been optimized for large-scale production.
Scientific Research Applications
HPI has shown promising results in various scientific research applications. In the field of medicine, HPI has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In agriculture, HPI has been found to exhibit antifungal and insecticidal activities, making it a potential alternative to conventional pesticides. In materials science, HPI has been used as a building block for the synthesis of new materials with unique properties.
properties
Molecular Formula |
C22H17NO3 |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
2-[[1-(4-hydroxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]indene-1,3-dione |
InChI |
InChI=1S/C22H17NO3/c1-13-11-15(14(2)23(13)16-7-9-17(24)10-8-16)12-20-21(25)18-5-3-4-6-19(18)22(20)26/h3-12,24H,1-2H3 |
InChI Key |
QBONIWPFFXNTJQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(N1C2=CC=C(C=C2)O)C)C=C3C(=O)C4=CC=CC=C4C3=O |
Canonical SMILES |
CC1=CC(=C(N1C2=CC=C(C=C2)O)C)C=C3C(=O)C4=CC=CC=C4C3=O |
Origin of Product |
United States |
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